Cas no 13510-11-7 (5H-Pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: 5H-Pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 13510-11-7
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 119676
• PubChem ID: 25791243
• Update Time: 2025-04-18

5H-Pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[2,3-d]pyrimidin-4-amine
• 5H-Pyrrolo[2,3-d]pyrimidin-4-amine (9CI)
• AG-D-71870
• CTK0H1840
• KB-246152
• SureCN7111328
• 13510-11-7
• FT-0759503
• SCHEMBL7111328
• DTXSID60649752

• Inchi： 1S/C6H6N4/c7-5-4-1-2-8-6(4)10-3-9-5/h2-3H,1H2,(H2,7,9,10)
• InChI Key： QQGUTELEJGAURW-UHFFFAOYSA-N
• SMILES： N1=CCC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 134.05938
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.16